Cas no 32707-17-8 (1,3,2-diazaphosphetidin-4-one,2-(diethylamino)-2,2-difluoro-2,2-dihydro-1,3-dimethyl-)

1,3,2-diazaphosphetidin-4-one,2-(diethylamino)-2,2-difluoro-2,2-dihydro-1,3-dimethyl- structure
32707-17-8 structure
Product Name:1,3,2-diazaphosphetidin-4-one,2-(diethylamino)-2,2-difluoro-2,2-dihydro-1,3-dimethyl-
CAS No:32707-17-8
MF:C7H16F2N3OP
MW:227.192008972168
CID:917184
PubChem ID:141732
Update Time:2025-04-19

1,3,2-diazaphosphetidin-4-one,2-(diethylamino)-2,2-difluoro-2,2-dihydro-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,2-diazaphosphetidin-4-one,2-(diethylamino)-2,2-difluoro-2,2-dihydro-1,3-dimethyl-
    • 2-(diethylamino)-2,2-difluoro-1,3-dimethyl-1,3,2λ<sup>5</sup>-diazaphosphetidin-4-one
    • DTXSID90186387
    • 32707-17-8
    • 1,3,2-Diazaphosphetidin-4-one, 2-(diethylamino)-2,2-difluoro-2,2-dihydro-1,3-dimethyl-
    • Inchi: 1S/C7H16F2N3OP/c1-5-12(6-2)14(8,9)10(3)7(13)11(14)4/h5-6H2,1-4H3
    • InChI Key: UFTBLKKLFUWCCO-UHFFFAOYSA-N
    • SMILES: P1(N(CC)CC)(N(C)C(N1C)=O)(F)F

Computed Properties

  • Exact Mass: 227.10008
  • Monoisotopic Mass: 227.09990546g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 26.8Ų

Experimental Properties

  • PSA: 26.79

1,3,2-diazaphosphetidin-4-one,2-(diethylamino)-2,2-difluoro-2,2-dihydro-1,3-dimethyl- Related Literature

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